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Compound of Interest

Compound Name: Methallyltrimethylsilane

Cat. No.: B096022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Methallyltrimethylsilane (CAS No. 18292-38-1), also known as Trimethyl(2-methylallyl)silane.

[1] This versatile organosilicon compound is a colorless to almost colorless clear liquid utilized

in a variety of applications, including organic synthesis and materials science.[1][2][3]

Core Physical and Chemical Data
The fundamental physical and chemical characteristics of Methallyltrimethylsilane are

summarized in the table below. These values have been compiled from various chemical

suppliers and databases.
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Property Value References

Molecular Formula C₇H₁₆Si [1][2][4]

Molecular Weight 128.29 g/mol [1][4][5]

Appearance
Colorless to almost colorless

clear liquid
[1][2][3]

Boiling Point 109-112 °C [1][2][5]

Density 0.73 - 0.74 g/mL at 25 °C [1][2][5]

Refractive Index (n20/D) 1.42 - 1.4283 [1][2]

Flash Point -6 °C to -6.11 °C (closed cup) [5]

Purity ≥ 95.0% - 97% (GC) [1][5]

CAS Number 18292-38-1 [1][2][4]

Synonyms Trimethyl(2-methylallyl)silane [1]

Experimental Protocols: General Methodologies
While specific experimental protocols for the determination of the physical properties of

Methallyltrimethylsilane are not readily available in the public domain, the following are

general, standard methodologies employed for such characterizations.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a compound like Methallyltrimethylsilane, the boiling point would typically be

determined using one of the following methods:

Simple Distillation: A small sample of the liquid is heated in a distillation apparatus at

atmospheric pressure. The temperature at which the liquid actively boils and the vapor

condenses and is collected is recorded as the boiling point.

Micro-Boiling Point Determination: For smaller sample sizes, a capillary tube method (Thiele

tube or a dedicated melting point apparatus with a boiling point function) can be used. The
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sample is introduced into a small tube along with an inverted capillary. The temperature at

which a rapid and continuous stream of bubbles emerges from the inverted capillary upon

heating, and the temperature at which the liquid re-enters the capillary upon cooling, are

recorded to determine the boiling point range.

Determination of Density
Density, the mass per unit volume, is a fundamental physical property. For a liquid such as

Methallyltrimethylsilane, it is typically measured using:

Pycnometer: A pycnometer is a flask with a specific, accurately known volume. It is weighed

empty, then filled with the sample liquid and weighed again. The density is calculated by

dividing the mass of the liquid by the volume of the pycnometer. The temperature of the

sample is carefully controlled and recorded as density is temperature-dependent.

Hydrometer: A hydrometer is a calibrated instrument that is floated in the liquid. The density

is read directly from the scale at the point where the surface of the liquid meets the stem of

the hydrometer. This method is quicker but may be less accurate than the pycnometer

method.

Digital Density Meter: Modern instruments based on the oscillating U-tube principle provide

rapid and highly accurate density measurements. A small sample is introduced into a U-

shaped tube, which is then electromagnetically excited to oscillate. The instrument measures

the frequency of oscillation, which is directly related to the density of the sample.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property of a substance and is temperature

and wavelength-dependent.

Abbe Refractometer: This is the most common instrument for measuring the refractive index

of liquids. A few drops of the sample are placed on the prism surface. Light of a specific

wavelength (typically the sodium D-line at 589 nm) is passed through the sample, and the

angle of refraction is measured. The instrument is calibrated to directly display the refractive

index. The temperature is controlled, usually at 20°C, and reported as nD²⁰.
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Logical Relationships of Physical Properties
The physical properties of a compound are interconnected. The following diagram illustrates a

simplified logical hierarchy of how some of the core properties of Methallyltrimethylsilane
relate to one another.

Logical Relationships of Physical Properties
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Logical flow of Methallyltrimethylsilane's physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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